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Compound of Interest |

Compound Name: 1,4-Thiazepane
CAS No.: 101184-85-4
Cat. No.: B1286124
. J

CAS: 505-18-0 | Molecular Formula: CsH11NS

Executive Summary: The "Silent" Hazard

1,4-Thiazepane is a seven-membered heterocyclic building block containing both a secondary
amine and a thioether. While often overshadowed by its six-membered analogs
(thiomorpholines), it presents a unique dual-threat profile in the laboratory: corrosivity (typical of
cyclic amines) and high permeability (typical of organosulfur compounds).

Senior Scientist Insight: Do not treat this merely as "another organic liquid.” The combination of
sulfur and nitrogen in a medium-sized ring creates a lipophilic molecule that can penetrate
standard nitrile gloves faster than expected. Furthermore, while GHS data emphasizes
corrosivity, the "stench” potential of thioethers requires strict odor-control protocols to prevent
lab-wide contamination.

Risk Assessment & Hazard Profile

Before selecting PPE, we must quantify the enemy. 1,4-Thiazepane is not just an irritant; it is
corrosive to tissue.

Table 1: GHS Hazard Classification & Critical Properties
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Parameter Classification/Value Operational Implication

High mobility; splash risk is the

Physical State Liquid (Oil) )
primary vector.
Causes severe burns.
Skin Hazard H314: Skin Corr.[1] 1B Immediate tissue damage
upon contact.
Harmful by all routes.[1] Sub-
Toxicity H302/H312/H332 lethal exposure can still be
systemic.
Flash point >60°C but <93°C.
Flammability H227 (Combustible) Keep away from hot
plates/open flame.
S ) N Thioethers can induce
Sensitization Potential Sensitizer

hypersensitivity over time.

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" rules are insufficient for H314 Corrosives with high permeation potential.
The following matrix is designed to create a redundant barrier system.

Table 2: PPE Selection & Justification
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. Mechanism of Action /
Component Recommendation L
Scientist's Note

Why: Amines degrade nitrile
over time. The outer glove acts
as a sacrificial layer; the inner
Hand Protection (Routine) Double Nitrile (High-Grade) glove is the final barrier.
Protocol: Change outer glove

immediately upon any splash.

[2]

Why: For >10mL spills, nitrile

breakthrough is <5 mins.
Hand Protection (Spill/Bulk) Laminate (Silver Shield) Laminate film provides >4

hours of resistance against

sulfur/amine permeation.

Why: Safety glasses are

inadequate. Corrosive vapors
Eye Protection Chemical Goggles or micro-droplets can bypass

side shields. Goggles form a

vapor-tight seal.

Why: Required when pouring
) . ] or transferring volumes
Face Protection Face Shield (8-inch)
>50mL. Protects the neck and

chin from "splash-back" burns.

Why: Volatile amines/sulfides
have low olfactory thresholds.
) ) Backup: Full-face respirator
Respiratory Fume Hood (Primary) ) )
with OV (Organic Vapor)
cartridges if hood failure

OcCcurs.

Why: Cotton lab coats absorb

liquids, holding the corrosive
Body Defense Tyvek® Sleeves + Apron agent against the skin.

Impervious aprons prevent

"soak-through" burns.
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Operational Workflow Visualization

The following diagram illustrates the logical flow of safety decisions required before uncapping
the bottle.

Start: 1,4-Thiazepane Handling

Risk Assessment
(Check GHS: H314 Corrosive)

Volume > 50mL?

Standard PPE: Enhanced PPE:
Double Nitrile + Goggles Add Face Shield +
+ Lab Coat Chemical Apron

Engineering Control:
Fume Hood Required
(Sash Height < 18")

Perform Manipulation
(Keep Solvent Trap Cold)

Disposal:

Segregated Organic Waste
(No Oxidizers)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on volume and risk profile.
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Detailed Operational Protocol

This protocol uses a "Check-Act-Verify" loop to ensure safety.

Phase 1: Preparation (The "Cold" Phase)

e Odor Control Setup: Prepare a "quench bath" consisting of 10% Bleach (Sodium
Hypochlorite) in the back of the fume hood.

o Mechanism:[3] Hypochlorite oxidizes the thioether sulfur to a sulfoxide/sulfone and the
amine to an N-oxide, drastically reducing volatility and odor.

o Glassware Check: Ensure all glassware is free of star cracks. Corrosives under heat can
cause catastrophic glass failure.

¢ Glove Donning: Inspect nitrile gloves for pinholes (inflate them). Don the first pair (inner),
tape the cuff to the lab coat, then don the second pair (outer).

Phase 2: Manipulation (The "Hot" Phase)

o Transfer: Use a glass syringe or cannula for transfer. Avoid pouring. Pouring increases
surface area and vapor generation.

» Reaction Monitoring: If heating, ensure the condenser is running at <5°C. Thiazepane vapors
are corrosive to metal; protect hood sashes and equipment.

o Spill Management (Micro): If a drop falls on the glove:
o STOP immediately.
o Remove the outer glove inside the hood.
o Dispose of it in the solid waste.

o Don a fresh outer glove.

Phase 3: Decontamination & Disposal

e Quenching: Rinse all contaminated syringes, needles, and glassware in the Bleach Bath
prepared in Phase 1 before washing with water. This prevents the "lab stink" that occurs
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when sulfur compounds hit the sink drains.

o Waste Segregation:

o Liquid Waste: Dispose into "Basic Organic Waste" (High pH). Do NOT mix with strong
acids (exothermic neutralization risk) or strong oxidizers (fire risk).

o Solid Waste: Silica gel or paper towels contaminated with 1,4-Thiazepane must be
double-bagged to contain odors.

Emergency Response Plan

Self-validating step: Know the location of the nearest safety shower before starting.
» Skin Contact:
o IMMEDIATE: Move to safety shower/sink.
o FLUSH: Rinse for 15 minutes minimum. Water is the only neutralizer that matters here.

o REMOVE: Cut off contaminated clothing while under the water. Do not pull shirts over the
head (protects eyes).

e Eye Contact:
o FLUSH: Use eyewash station for 15 minutes.[4] Hold eyelids open forcibly.

o MEDICAL: Seek immediate medical attention. Corrosive eye damage is often progressive;
what looks "okay" at 5 minutes can result in blindness at 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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